Cas no 90348-54-2 (9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)-)

• Product Name: 9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)-
• CAS No: 90348-54-2
• MF: C₉H₈Cl₂N₄O
• MW: 259.092019081116
• CID: 819655
• PubChem ID: 243473
• Update Time: 2025-04-19

9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6-dichloro-9-(tetrahydro-2-furanyl)-
• 2,6-dichloro-9-(oxolan-2-yl)purine
• SCHEMBL4151824
• NSC53345
• 2,6-dichloro-9-(tetrahydrofuran-2-yl)-9H-purine
• NSC-53345
• 2,6-dichloro-9-(tetrahydrofuran-2-yl) purine
• MRCRQUGOOQUHKF-UHFFFAOYSA-N
• 2,6-dichloro-9-(tetrahydrofuran-2yl)purine
• 90348-54-2
• 2,6-Dichloro-9-(oxolan-2-yl)-9H-purine
• DTXSID70287907

• Inchi： 1S/C9H8Cl2N4O/c10-7-6-8(14-9(11)13-7)15(4-12-6)5-2-1-3-16-5/h4-5H,1-3H2
• InChI Key： MRCRQUGOOQUHKF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)C1CCCO1

Computed Properties

• Exact Mass: 258.00800
• Monoisotopic Mass: 258.0075163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83000
• LogP: 2.44210